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Compound of Interest

Compound Name: UT-155

Cat. No.: B611605

Disclaimer: A specific Safety Data Sheet (SDS) for UT-155 is not publicly available. The
following guidance is based on general laboratory safety principles for handling potent, non-
volatile crystalline solids and information on analogous compounds. This information should be
supplemented by a compound-specific risk assessment and consultation with your institution's
Environmental Health and Safety (EHS) department.

This guide provides essential, immediate safety and logistical information for researchers,
scientists, and drug development professionals handling UT-155. It includes operational
procedures and disposal plans to ensure the safe and effective use of this selective androgen
receptor (AR) antagonist and degrader.

Compound Information and Storage

UT-155 is a selective and potent androgen receptor (AR) antagonist.[1] As a selective
androgen receptor degrader (SARD), it is designed to be biologically active at low
concentrations. Therefore, it should be handled with care to avoid exposure.
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Property Information Source
Molecular Formula C20H15F4N30:2 [2]
Molecular Weight 405.35 g/mol [2]
Appearance Solid powder [2]

Dry, dark, and at 0-4°C for
) short term (days to weeks) or
Storage (Solid) A [2]
-20°C for long term (months to

years).

Storage (In Solvent) Store at -80°C. [1]

Personal Protective Equipment (PPE)

The primary objective when handling UT-155 is to prevent inhalation, ingestion, and skin/eye
contact. A risk assessment should be conducted to determine the appropriate level of PPE.[3]
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Operation

Required PPE

Additional
Recommendations

Weighing and Aligquoting
(Solid)

- Disposable Nitrile Gloves
(double-gloving
recommended)- Lab Coat-
Safety Goggles or Safety
Glasses with side shields- N95
or higher-rated respirator (if not
handled in a ventilated

enclosure)

- Use a ventilated balance
enclosure or a chemical fume
hood.- Disposable sleeve

covers.[3]

Solution Preparation and

Handling

- Disposable Nitrile Gloves-
Lab Coat- Safety Goggles

- Perform in a chemical fume
hood to prevent aerosol
inhalation.- A face shield may
be necessary if there is a

splash hazard.[3]

General Laboratory Use

- Disposable Nitrile Gloves-
Lab Coat- Safety Glasses

- Maintain good laboratory

hygiene.

Spill Cleanup

- Chemical-resistant gloves
(e.g., nitrile)- Lab Coat or
disposable gown- Safety
Goggles- N95 or higher-rated

respirator

- Refer to the spill cleanup

protocol for more details.

Operational and Handling Plan
Compound Receipt and Storage

Upon receiving UT-155, inspect the container for any damage. If the container is compromised,

handle it as a potential spill and follow the spill cleanup protocol. Store the compound

according to the conditions specified in the table above.

Weighing and Solution Preparation

All' handling of solid UT-155 should occur in a designated area, such as a chemical fume hood

or a ventilated balance enclosure, to minimize inhalation risk and contamination.[3] Use
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dedicated spatulas and weigh boats. To avoid creating dust, transfer the compound carefully.

Preparation

Don Appropriate PPE

Step 1

Work in a Designated Area
(Fume Hood or Ventilated Enclosure)

Step 2

Weighing

Carefully Weigh Solid UT-155

Add Appropriate Solvent
(e.g., DMSO)

Ensure Complete Dissolution
(Vortex or Sonicate if necessary)

@ock Solution @

Click to download full resolution via product page
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Caption: Decision-making flow for responding to a spill or personnel exposure involving UT-
155.

Disposal Plan

All waste containing UT-155, including empty containers, contaminated PPE, and spill cleanup
materials, should be treated as hazardous chemical waste.

¢ Solid Waste: Collect in a clearly labeled, sealed container.

o Liquid Waste: Collect in a compatible, leak-proof container. Do not mix with incompatible
waste streams. [4][5]* Labeling: All waste containers must be clearly labeled as "Hazardous
Waste" and include the full chemical name "UT-155".

o Disposal: Follow your institution's and local regulations for hazardous waste disposal.
Contact your EHS department for specific procedures. [4][6]Never dispose of UT-155 down
the drain or in regular trash.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medchemexpress.com [medchemexpress.com]

2. medkoo.com [medkoo.com]

3. benchchem.com [benchchem.com]

e 4. How to Dispose of Chemical Waste in a Lab Correctly [gaiaca.com]
5. acewaste.com.au [acewaste.com.au]

6. acs.org [acs.org]

» To cite this document: BenchChem. [Essential Safety and Handling Guidelines for UT-155].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b611605#personal-protective-equipment-for-handling-
ut-155]

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b611605?utm_src=pdf-body
https://www.benchchem.com/product/b611605?utm_src=pdf-body
https://www.benchchem.com/product/b611605?utm_src=pdf-body
https://www.gaiaca.com/how-to-dispose-of-chemical-lab-waste/
https://www.acewaste.com.au/properly-managing-chemical-waste-laboratories/
https://www.benchchem.com/product/b611605?utm_src=pdf-body
https://www.gaiaca.com/how-to-dispose-of-chemical-lab-waste/
https://www.acs.org/education/policies/middle-and-high-school-chemistry/safety/hazardous-waste-and-disposal.html
https://www.benchchem.com/product/b611605?utm_src=pdf-body
https://www.benchchem.com/product/b611605?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/UT-155.html
https://www.medkoo.com/products/35028
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_LPA2_antagonist_1.pdf
https://www.gaiaca.com/how-to-dispose-of-chemical-lab-waste/
https://www.acewaste.com.au/properly-managing-chemical-waste-laboratories/
https://www.acs.org/education/policies/middle-and-high-school-chemistry/safety/hazardous-waste-and-disposal.html
https://www.benchchem.com/product/b611605#personal-protective-equipment-for-handling-ut-155
https://www.benchchem.com/product/b611605#personal-protective-equipment-for-handling-ut-155
https://www.benchchem.com/product/b611605#personal-protective-equipment-for-handling-ut-155
https://www.benchchem.com/product/b611605#personal-protective-equipment-for-handling-ut-155
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b611605?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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